Cas no 101736-47-4 (1,3-Butanedione,1-(9-anthracenyl)-)

• Product Name: 1,3-Butanedione,1-(9-anthracenyl)-
• CAS No: 101736-47-4
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 137257
• PubChem ID: 786286
• Update Time: 2025-04-19

1,3-Butanedione,1-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(9-anthracenyl)-
• 1-ANTHRACEN-9-YL-BUTANE-1,3-DIONE
• 1-anthracen-9-ylbutane-1,3-dione
• 9-Anthroyl-aceton
• 9-anthroylacetone
• anthracenylacetylacetone
• FT-0705732
• 1-(anthracen-9-yl)butane-1,3-dione
• DTXSID20354895
• Z56763032
• 101736-47-4
• AKOS001012960
• CBDivE_001736

• Inchi： 1S/C18H14O2/c1-12(19)10-17(20)18-15-8-4-2-6-13(15)11-14-7-3-5-9-16(14)18/h2-9,11H,10H2,1H3
• InChI Key： HEGRMYBTNIGYIV-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 262.09900
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 463.3°Cat760mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.663
• PSA: 34.14000
• LogP: 4.15480